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Compound of Interest

Compound Name: Trichlormethylsilan

Cat. No.: B14281748 Get Quote

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses Dokument bietet eine detaillierte technische Übersicht über die Molekülstruktur und die

spektroskopischen Eigenschaften von Trichlormethylsilan (CH₃SiCl₃). Es fasst die

verfügbaren quantitativen Daten zusammen, beschreibt die experimentellen Protokolle zur

Datenerfassung und visualisiert die molekulare und analytische Struktur.

Molekülstruktur
Trichlormethylsilan, auch als Methyltrichlorsilan bekannt, ist eine Organosiliciumverbindung

mit der chemischen Formel CH₃SiCl₃.[1][2] Die Struktur besteht aus einem zentralen

Siliciumatom, das tetraedrisch an eine Methylgruppe (-CH₃) und drei Chloratome (-Cl)

gebunden ist.

Abbildung 1: Molekülstruktur von Trichlormethylsilan.

Physikalisch-chemische Eigenschaften
Die grundlegenden physikalisch-chemischen Eigenschaften von Trichlormethylsilan sind in

Tabelle 1 zusammengefasst.
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Eigenschaft Wert Referenz

Summenformel CH₃Cl₃Si [1]

Molekulargewicht 149.48 g/mol [3]

CAS-Nummer 75-79-6 [3]

Aussehen

Farblose, rauchende

Flüssigkeit mit stechendem

Geruch

[3]

Spektroskopische Daten
Die spektroskopische Analyse ist entscheidend für die strukturelle Aufklärung und

Charakterisierung von Trichlormethylsilan.

Kernspinresonanz (NMR) Spektroskopie
Die NMR-Spektroskopie liefert detaillierte Informationen über die chemische Umgebung der

magnetisch aktiven Kerne.

¹H-NMR-Spektrum

Das ¹H-NMR-Spektrum von Trichlormethylsilan zeigt ein einzelnes Singulett für die drei

äquivalenten Protonen der Methylgruppe.

Parameter Wert

Chemische Verschiebung (δ) 1.131 ppm

Lösungsmittel CDCl₃

Frequenz 300 MHz

Multiplizität Singulett

¹³C-NMR- und ²⁹Si-NMR-Spektren
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Obwohl in verschiedenen Datenbanken wie SpectraBase und PubChem auf die Existenz von

¹³C-NMR- und ²⁹Si-NMR-Spektren für Trichlormethylsilan hingewiesen wird, konnten in den

durchgeführten Suchen keine spezifischen Werte für die chemischen Verschiebungen

gefunden werden.[3][4][5][6][7]

Massenspektrometrie (MS)
Die Massenspektrometrie gibt Aufschluss über die Masse und die Fragmentierung des

Moleküls.

m/z Relative Intensität (%)

148 11.2

133 100.0

135 98.3

137 33.6

113 23.4

115 15.4

63 27.5

Schwingungsspektroskopie (IR und Raman)
Die Infrarot- (IR) und Raman-Spektroskopie sind komplementäre Techniken zur Untersuchung

der molekularen Schwingungen. Detaillierte experimentelle Spektren mit einer vollständigen

Zuordnung der Schwingungsbanden konnten in den vorliegenden Recherchen nicht gefunden

werden. Es wird jedoch berichtet, dass die Torsionsschwingung der Methylgruppe um die Si-C-

Achse bei etwa 165 cm⁻¹ liegt, aber aufgrund ihrer Symmetrie sowohl im IR- als auch im

Raman-Spektrum inaktiv ist.[8]

Experimentelle Protokolle
NMR-Spektroskopie
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Probenvorbereitung: Eine kleine Menge Trichlormethylsilan (ca. 0.04 ml) wird in einem

NMR-Röhrchen in ca. 0.5 ml deuteriertem Chloroform (CDCl₃) gelöst.[1] Tetramethylsilan

(TMS) wird typischerweise als interner Standard für die Kalibrierung der chemischen

Verschiebung auf 0 ppm verwendet.

Datenerfassung: Das ¹H-NMR-Spektrum wurde mit einem 300-MHz-NMR-Spektrometer

aufgenommen.[1] Für die ¹³C- und ²⁹Si-NMR-Spektroskopie würden Standard-

Pulssequenzen verwendet, wobei für das ²⁹Si-NMR aufgrund der geringen natürlichen

Häufigkeit und des potenziell langen Relaxationszeiten möglicherweise längere Messzeiten

oder spezielle Techniken wie die Kreuzpolarisation (CP) erforderlich sind.

Massenspektrometrie
Ionisierungsmethode: Die Daten wurden mittels Elektronenionisation (EI) bei einer Energie

von 75 eV gewonnen.[1]

Geräteparameter: Die Quelltemperatur wurde auf 260 °C und die Probentemperatur auf 180

°C eingestellt.[1]

Analyse: Die erzeugten Ionen werden nach ihrem Masse-zu-Ladung-Verhältnis (m/z) in

einem Massenanalysator getrennt und von einem Detektor erfasst, um das Massenspektrum

zu erzeugen.

Schwingungsspektroskopie
IR-Spektroskopie: Für die Aufnahme eines IR-Spektrums von flüssigem Trichlormethylsilan
kann die Substanz als dünner Film zwischen zwei Salzplatten (z. B. KBr oder NaCl)

aufgetragen werden. Alternativ kann eine Gasphasenmessung in einer Gasküvette

durchgeführt werden. Das Spektrum wird typischerweise in einem Fourier-Transform-Infrarot

(FTIR)-Spektrometer aufgezeichnet.

Raman-Spektroskopie: Das Raman-Spektrum einer flüssigen Probe wird üblicherweise in

einer Quarzküvette aufgenommen. Ein Laser, z. B. ein Nd:YAG-Laser, wird zur Anregung der

Probe verwendet, und das gestreute Licht wird analysiert.

Analytischer Arbeitsablauf
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Die folgende Abbildung veranschaulicht die Beziehung zwischen den spektroskopischen

Methoden und den daraus abgeleiteten Strukturinformationen für Trichlormethylsilan.
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Abbildung 2: Workflow der spektroskopischen Analyse von Trichlormethylsilan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methyltrichlorosilane(75-79-6) 1H NMR spectrum [chemicalbook.com]

2. Page loading... [guidechem.com]

3. Trichloromethylsilane | CH3SiCl3 | CID 6399 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. spectrabase.com [spectrabase.com]

5. spectrabase.com [spectrabase.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b14281748?utm_src=pdf-body
https://www.benchchem.com/product/b14281748?utm_src=pdf-body-img
https://www.benchchem.com/product/b14281748?utm_src=pdf-body
https://www.benchchem.com/product/b14281748?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/SpectrumEN_75-79-6_1HNMR.htm
https://www.guidechem.com/dictionary/en/75-79-6.html
https://pubchem.ncbi.nlm.nih.gov/compound/Methyltrichlorosilane
https://spectrabase.com/spectrum/3h8ZQuCF5ui
https://spectrabase.com/spectrum/E0Ymfy3oLOq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14281748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. spectrabase.com [spectrabase.com]

7. spectrabase.com [spectrabase.com]

8. scispace.com [scispace.com]

To cite this document: BenchChem. [Technischer Leitfaden zu Trichlormethylsilan:
Molekülstruktur und spektroskopische Analyse]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b14281748#molek-lstruktur-und-spektroskopische-
daten-von-trichlormethylsilan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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